Cas no 1805523-27-6 (4-Chloro-2-fluoro-3-(fluoromethyl)toluene)

• Product Name: 4-Chloro-2-fluoro-3-(fluoromethyl)toluene
• CAS No: 1805523-27-6
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 5000563
• PubChem ID: 131050736
• Update Time: 2024-03-01

4-Chloro-2-fluoro-3-(fluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-3-(fluoromethyl)toluene

• Inchi： 1S/C8H7ClF2/c1-5-2-3-7(9)6(4-10)8(5)11/h2-3H,4H2,1H3
• InChI Key： CPUKAZRDNOBGIY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(=C1CF)F

Computed Properties

• Exact Mass: 176.0204342g/mol
• Monoisotopic Mass: 176.0204342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides